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Introduction

Chlorocyclopropane (CsHsCl), also known as cyclopropyl chloride, is a halogenated
cycloalkane that serves as a versatile intermediate in organic synthesis and is a subject of
interest in studies of strained ring systems. A thorough understanding of its thermophysical
properties is paramount for its application in chemical engineering, process design, safety
protocols, and computational modeling. This guide provides a comprehensive overview of the
key thermophysical properties of chlorocyclopropane, detailing available quantitative data
and the experimental methodologies employed for their determination.

Quantitative Thermophysical Data

The following tables summarize the available experimental data for the principal
thermophysical properties of chlorocyclopropane. It is important to note that some properties,
such as heat capacity, viscosity, and thermal conductivity, have limited publicly available
experimental data, with comprehensive datasets often held in subscription-based databases
like the NIST/TRC Web Thermo Tables.

Table 1: Physical and Thermodynamic Properties of Chlorocyclopropane
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Property Value Units Conditions Reference(s)
Molecular
CsHsCl - - [1]
Formula
Molecular Weight  76.525 g/mol - [1][2]
- ) at 101.325 kPa

Boiling Point 43.43 °C [2]
(760 Torr)

Melting Point -97.68 °C - [3]

Density 0.9962 g/cm3 at 20 °C [3]
at 25 °C (170

Vapor Pressure 22.66 kPa [3]

mmHg)

Table 2: Temperature-Dependent Properties of Chlorocyclopropane (Data from NIST/TRC

Web Thermo Tables)
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Temperature Range

Pressure Range

Property Phase
(K) (kPa)

Density (Liquid) 175.51 - 515 In equilibrium with gas  Liquid
Density (Gas) 250 - 510 0.001 - 1173.41 Gas
Viscosity (Liquid) 220 -510 In equilibrium with gas  Liquid
Viscosity (Gas) 320-770 - Gas
Thermal Conductivity o . o

o 180 - 460 In equilibrium with gas  Liquid
(Liquid)
Thermal Conductivity

320-770 - Gas
(Gas)
Heat Capacity at
Saturation Pressure 175.51 - 500 In equilibrium with gas  Liquid
(Liquid)
Ideal Gas Heat
Capacity at Constant 298 - 700 - Gas
Pressure
Enthalpy of o
o 175.51 - 515 - Liquid to Gas

Vaporization
Enthalpy (Liquid) 175.51 - 500 In equilibrium with gas  Liquid
Enthalpy (Ideal Gas) 298 - 700 - Gas

Note: Specific data points from the NIST/TRC Web Thermo Tables require a subscription for
access. The table indicates the range over which critically evaluated data is available.[4]

Experimental Protocols

The determination of thermophysical properties requires precise and well-established
experimental techniques. The following sections detail the general methodologies applicable to
the measurement of these properties for liquid chlorocyclopropane.
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Density Measurement: Pychometry

Density, a fundamental physical property, is typically measured using a pycnometer. This
method offers high precision and is suitable for liquids.

Methodology:

» Calibration: The exact volume of the pycnometer is determined by filling it with a reference
substance of a known density, such as deionized water, at a precisely controlled
temperature. The pycnometer is weighed empty and then filled with the reference substance
to determine the mass of the liquid it holds. The volume is then calculated using the known
density.

o Sample Measurement: The calibrated pycnometer is filled with chlorocyclopropane at the
same controlled temperature.

» Weighing: The mass of the chlorocyclopropane-filled pycnometer is accurately measured.

o Calculation: The density of the chlorocyclopropane is calculated by dividing the mass of
the sample by the calibrated volume of the pycnometer.
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Pycnometry Workflow for Density Measurement

Start: Clean and Dry Pycnometer

Weigh Empty Pycnometer

'

Fill with Reference Liquid (e.g., Water) at Known Temperature

'

Weigh Filled Pycnometer

'

Calculate Pycnometer Volume

'

Fill with Chlorocyclopropane at the Same Temperature

'

Weigh Filled Pycnometer

'

Calculate Density of Chlorocyclopropane

End: Density Determined
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Ebulliometry Workflow for Vapor Pressure Measurement

Start: Sample in Ebulliometer

Set and Control System Pressure

l

Heat Chlorocyclopropane to Boiling

l

Measure Equilibrium Boiling Temperature

l

Record Pressure-Temperature Pair

A

Rep

eat for different pressures

End: Vapor Pressure Curve Data Change System Pressure
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DSC Workflow for Heat Capacity Measurement

Start: Calibrate DSC with Standard

Prepare and Weigh Chlorocyclopropane in a Pan

l

Prepare an Empty Reference Pan

l

Load Sample and Reference Pans into DSC

l

Run Temperature Program (Heating Ramp)

l

Measure Differential Heat Flow

l

Calculate Heat Capacity vs. Temperature

End: Heat Capacity Data
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Capillary Viscometry Workflow

Start: Calibrate Viscometer

Load Chlorocyclopropane into Viscometer

l

Equilibrate in Constant Temperature Bath

l

Measure Flow Time Between Marks

l

Calculate Kinematic Viscosity

l

Measure Density at the Same Temperature

l

Calculate Dynamic Viscosity

End: Viscosity Determined
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Transient Hot-Wire Workflow for Thermal Conductivity

Start: Submerge Hot Wire in Sample

Apply a Step-wise Electrical Current

'

Measure Resistance Change of Wire over Time

'

Convert Resistance to Temperature Change

'

Plot Temperature Rise vs. log(Time)

'

Calculate Thermal Conductivity from the Slope

End: Thermal Conductivity Determined
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Combustion Calorimetry Workflow for Enthalpy of Formation

Start: Calibrate Bomb Calorimeter

Weigh and Seal Chlorocyclopropane Sample

l

Pressurize Bomb with Excess Oxygen

l

Ignite Sample and Measure Temperature Rise

l

Calculate Enthalpy of Combustion

l

Apply Hess's Law with Known Enthalpies of Formation of Products

l

Calculate Enthalpy of Formation of Chlorocyclopropane

End: Enthalpy of Formation Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorocyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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